Cas no 70964-44-2 (Ethanone,2-(diethylamino)-1-phenyl-, hydrochloride (1:1))
70964-44-2 structure
Product Name:Ethanone,2-(diethylamino)-1-phenyl-, hydrochloride (1:1)
CAS No:70964-44-2
MF:C12H18ClNO
MW:227.730422496796
CID:577274
PubChem ID:19842506
Update Time:2025-04-19
Ethanone,2-(diethylamino)-1-phenyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-(diethylamino)-1-phenyl-, hydrochloride (1:1)
- 2-(diethylamino)-1-phenylethanone,hydrochloride
- SCHEMBL9736036
- 70964-44-2
- DTXSID50600514
- NSC-96579
- NFFLXRXZSBPNNO-UHFFFAOYSA-N
- 2-(Diethylamino)-1-phenylethan-1-one--hydrogen chloride (1/1)
- N,N-diethylphenacylamine hydrochloride
- NSC96579
-
- Inchi: 1S/C12H17NO.ClH/c1-3-13(4-2)10-12(14)11-8-6-5-7-9-11;/h5-9H,3-4,10H2,1-2H3;1H
- InChI Key: NFFLXRXZSBPNNO-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC=CC=1)CN(CC)CC
Computed Properties
- Exact Mass: 227.108
- Monoisotopic Mass: 227.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
Experimental Properties
- Density: 0.984
- Boiling Point: 280.5°Cat760mmHg
- Flash Point: 93.8°C
- Refractive Index: 1.514
- PSA: 20.31000
- LogP: 3.01310
Ethanone,2-(diethylamino)-1-phenyl-, hydrochloride (1:1) Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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